Cas no 2138110-50-4 (3-amino-2-(pyridin-2-yl)benzoic acid)

• Product Name: 3-amino-2-(pyridin-2-yl)benzoic acid
• CAS No: 2138110-50-4
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 6034339
• PubChem ID: 165495335
• Update Time: 2025-07-02

3-amino-2-(pyridin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(pyridin-2-yl)benzoic acid
• Benzoic acid, 3-amino-2-(2-pyridinyl)-
• 2138110-50-4
• EN300-1142443

• Inchi： 1S/C12H10N2O2/c13-9-5-3-4-8(12(15)16)11(9)10-6-1-2-7-14-10/h1-7H,13H2,(H,15,16)
• InChI Key： RZEUHZOSQMHRIR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(N)=C1C1=NC=CC=C1

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 404.2±35.0 °C(Predicted)
• pka: 3.05±0.36(Predicted)

Additional information on 3-amino-2-(pyridin-2-yl)benzoic acid

Comprehensive Overview of 3-amino-2-(pyridin-2-yl)benzoic acid (CAS No. 2138110-50-4): Properties, Applications, and Research Insights

3-amino-2-(pyridin-2-yl)benzoic acid (CAS No. 2138110-50-4) is a heterocyclic organic compound gaining significant attention in pharmaceutical and material science research. This pyridine-containing benzoic acid derivative exhibits unique structural features, combining an aromatic carboxylic acid with an amino group and a pyridinyl moiety, making it a versatile building block for drug discovery and advanced materials.

The compound's molecular structure, featuring both hydrogen bond donors (amino group) and hydrogen bond acceptors (carboxyl and pyridine nitrogen), contributes to its potential as a pharmacophore in medicinal chemistry. Recent studies highlight its relevance in developing kinase inhibitors, a hot topic in cancer research, as evidenced by growing searches for "pyridine-based drug candidates 2024" and "amino benzoic acid derivatives in medicine."

From a synthetic chemistry perspective, 3-amino-2-(pyridin-2-yl)benzoic acid serves as a crucial intermediate for constructing more complex heterocyclic systems. Its bifunctional nature allows for selective modifications at either the amino or carboxyl group, addressing the increasing demand for modular synthetic approaches in organic chemistry, a frequently searched term among researchers.

In material science applications, this compound shows promise in developing coordination polymers and metal-organic frameworks (MOFs), particularly due to its ability to act as a multidentate ligand. The rising interest in "functional organic materials 2024" and "MOFs for energy storage" underscores the timeliness of exploring such aromatic carboxylic acid derivatives.

The physicochemical properties of CAS 2138110-50-4 contribute to its research utility. With moderate solubility in polar organic solvents and characteristic UV-Vis absorption properties, it finds applications in analytical chemistry and spectroscopic studies. These features align with current trends in "small molecule characterization techniques" and "structure-property relationship studies," popular search queries in chemical databases.

Recent patent literature reveals growing interest in 3-amino-2-(pyridin-2-yl)benzoic acid derivatives for various therapeutic areas. The compound's scaffold appears in several drug candidate patents filed between 2020-2024, particularly for central nervous system (CNS) targets and anti-inflammatory applications, reflecting the pharmaceutical industry's focus on these areas.

Quality control aspects of CAS 2138110-50-4 are crucial for research applications. Advanced analytical techniques like HPLC-MS and NMR spectroscopy are typically employed to verify the purity of this compound, addressing the increasing demand for "high-purity chemical standards" in both academic and industrial settings.

The environmental profile of 3-amino-2-(pyridin-2-yl)benzoic acid has become a research focus, coinciding with the rise in searches for "green chemistry metrics" and "sustainable pharmaceutical intermediates." Preliminary studies suggest this compound may offer advantages in biodegradability compared to more persistent aromatic systems.

From a regulatory standpoint, 2138110-50-4 currently falls outside major chemical control lists, making it accessible for research purposes. However, proper laboratory safety protocols should always be followed when handling this or any chemical substance, a point emphasized in recent "chemical safety best practices" guidelines.

The commercial availability of 3-amino-2-(pyridin-2-yl)benzoic acid has expanded significantly since 2020, with multiple suppliers now offering this compound in various quantities. This availability supports its growing use in high-throughput screening and combinatorial chemistry applications, areas experiencing renewed interest in drug discovery programs.

Future research directions for this compound likely include exploration of its supramolecular chemistry potential and investigation of its biological activity profile against emerging therapeutic targets. The compound's structural features position it well for these applications, particularly in the context of "fragment-based drug design" approaches gaining popularity in medicinal chemistry.

In summary, 3-amino-2-(pyridin-2-yl)benzoic acid (CAS No. 2138110-50-4) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and aromatic systems makes it particularly valuable in current research trends focusing on targeted drug development and advanced functional materials.